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Compound of Interest

Compound Name: Zimlovisertib

Cat. No.: B609996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the clinical trial data for Zimlovisertib in

the treatment of hidradenitis suppurativa (HS) against other therapeutic alternatives. The

information is intended for researchers, scientists, and professionals in drug development to

facilitate an objective evaluation of Zimlovisertib's performance and potential.

Executive Summary
Zimlovisertib, an oral inhibitor of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4), has

been investigated for the treatment of moderate-to-severe hidradenitis suppurativa. Clinical trial

data from a Phase 2a study (NCT04092452) demonstrated that Zimlovisertib did not achieve

a statistically significant improvement in the primary endpoint, the Hidradenitis Suppurativa

Clinical Response (HiSCR), at week 16 compared to placebo.[1][2][3] In the same study,

another kinase inhibitor, brepocitinib (a JAK1/TYK2 inhibitor), showed a greater clinical

response.[1][3] This guide presents the available data for Zimlovisertib in comparison to

established treatments such as the TNF-α inhibitor adalimumab and the IL-17A inhibitor

secukinumab, providing a detailed overview of their respective clinical trial protocols and

outcomes.

Data Presentation: Comparative Efficacy and Safety
The following tables summarize the key quantitative data from the clinical trials of

Zimlovisertib and its comparators.
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Table 1: Efficacy of Zimlovisertib and Comparators in Moderate-to-Severe Hidradenitis

Suppurativa

Treatment
(Trial)

Mechanism of
Action

Primary
Endpoint

Efficacy
Outcome at
Week 12/16

Placebo
Response

Zimlovisertib

(NCT04092452)
IRAK4 Inhibitor

HiSCR at Week

16
34.0% (16/47)[1] 33.3% (16/48)[1]

Brepocitinib

(NCT04092452)

JAK1/TYK2

Inhibitor

HiSCR at Week

16
51.9% (27/52)[1] 33.3% (16/48)[1]

Ropsacitinib

(NCT04092452)
TYK2 Inhibitor

HiSCR at Week

16
37.0% (17/46)[1] 33.3% (16/48)[1]

Adalimumab

(PIONEER I)
TNF-α Inhibitor

HiSCR at Week

12
41.8% 26.0%

Adalimumab

(PIONEER II)
TNF-α Inhibitor

HiSCR at Week

12
58.9% 27.6%

Secukinumab

300 mg every 2

weeks

(SUNSHINE)

IL-17A Inhibitor
HiSCR at Week

16
45.0%[4] 33.7%[4]

Secukinumab

300 mg every 4

weeks

(SUNSHINE)

IL-17A Inhibitor
HiSCR at Week

16
41.5%[4] 33.7%[4]

Secukinumab

300 mg every 2

weeks

(SUNRISE)

IL-17A Inhibitor
HiSCR at Week

16
42.3%[4] 31.2%[4]

Secukinumab

300 mg every 4

weeks

(SUNRISE)

IL-17A Inhibitor
HiSCR at Week

16
46.1%[4] 31.2%[4]
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Table 2: Safety Overview of Zimlovisertib and Comparators

Treatment (Trial)
Most Common Treatment-Emergent
Adverse Events (TEAEs)

Zimlovisertib (NCT04092452)
Infections, skin disorders, and gastrointestinal

symptoms (most were mild)[1]

Brepocitinib (NCT04092452)
Infections, skin disorders, and gastrointestinal

symptoms (most were mild)[1]

Ropsacitinib (NCT04092452)
Infections, skin disorders, and gastrointestinal

symptoms (most were mild)[1]

Adalimumab (PIONEER I & II)
Headache, exacerbation of HS,

nasopharyngitis[5]

Secukinumab (SUNSHINE & SUNRISE)

Headache, nasopharyngitis, fungal infections,

new-onset inflammatory bowel disease, and

worsening of hidradenitis[6]

Experimental Protocols
Zimlovisertib (NCT04092452)

Study Design: A Phase 2a, multicenter, randomized, double-blind, placebo-controlled, 16-

week umbrella trial.[2][3]

Participants: Adults with moderate-to-severe hidradenitis suppurativa.[3]

Intervention: Zimlovisertib 400 mg administered orally once daily.[3] The trial also included

arms for brepocitinib 45 mg once daily, ropsacitinib 400 mg once daily, and a matching

placebo.[3]

Primary Endpoint: The percentage of participants achieving Hidradenitis Suppurativa Clinical

Response (HiSCR) at week 16.[3][7] HiSCR is defined as at least a 50% reduction in the

total abscess and inflammatory nodule (AN) count, with no increase in abscess count and no

increase in draining fistula count relative to baseline.[8][9][10]
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Adalimumab (PIONEER I & II)
Study Design: Two Phase 3, multicenter, randomized, double-blind, placebo-controlled trials.

[11][12] Each trial consisted of a 12-week treatment period (Period A) and a subsequent 24-

week period (Period B).[11][12]

Participants: Adults with moderate-to-severe hidradenitis suppurativa.[13]

Intervention: Adalimumab 160 mg at week 0, 80 mg at week 2, and 40 mg weekly starting at

week 4.[12]

Primary Endpoint: The percentage of participants achieving HiSCR at week 12.[11]

Secukinumab (SUNSHINE & SUNRISE)
Study Design: Two identical Phase 3, multicenter, randomized, double-blind, placebo-

controlled trials.[14][15]

Participants: Adults with moderate-to-severe hidradenitis suppurativa.[15]

Intervention: Subcutaneous secukinumab 300 mg administered every 2 weeks or every 4

weeks, compared to placebo.[15][16]

Primary Endpoint: The proportion of patients achieving HiSCR at week 16.[4]

Signaling Pathways and Mechanisms of Action
The pathophysiology of hidradenitis suppurativa involves a complex interplay of inflammatory

pathways. Zimlovisertib and its comparators target distinct components of these pathways.

Zimlovisertib and the IRAK4 Signaling Pathway
Zimlovisertib is an inhibitor of IRAK4, a key kinase in the Toll-like receptor (TLR) and IL-1

receptor (IL-1R) signaling pathways.[17][18] Overexpression of IRAK4 has been observed in

the skin lesions of patients with HS.[19] By blocking IRAK4, Zimlovisertib aims to reduce the

production of pro-inflammatory cytokines that contribute to the pathogenesis of HS.[17][18]
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Caption: IRAK4 signaling pathway in hidradenitis suppurativa and the inhibitory action of

Zimlovisertib.

Brepocitinib and the JAK/STAT Signaling Pathway
Brepocitinib inhibits both Janus Kinase 1 (JAK1) and Tyrosine Kinase 2 (TYK2), which are key

components of the JAK-STAT signaling pathway.[20] This pathway is crucial for the signaling of

numerous cytokines implicated in the inflammation characteristic of HS.[21][22]
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Caption: JAK1/TYK2 signaling pathway and the inhibitory action of Brepocitinib.

Experimental Workflow
The typical workflow for the clinical trials discussed in this guide is outlined below.
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Caption: Generalized workflow of the hidradenitis suppurativa clinical trials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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